1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-2-(4-fluorophenyl)ethanone

• IUPAC Name: 1-[2-(aminomethyl)-3-methylpiperidin-1-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C15H21FN2O/c1-11-3-2-8-18(14(11)10-17)15(19)9-12-4-6-13(16)7-5-12/h4-7,11,14H,2-3,8-10,17H2,1H3
• InChI Key: MTXAJVAJPODXIN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1CN)C(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-2-(4-fluorophenyl)ethanone, also known as 4'-fluoro-α-pyrrolidinopropiophenone (4F-PPP), is a synthetic cathinone that belongs to the class of psychoactive substances. It is a designer drug that has been found in various illicit products and has gained popularity among drug users due to its stimulant effects. In recent years, there has been an increasing interest in the synthesis, scientific research application, and mechanism of action of 4F-PPP.

Mechanism of Action

The mechanism of action of 4F-PPP involves its interaction with various neurotransmitter systems in the brain. It acts as a dopamine reuptake inhibitor, preventing the reuptake of dopamine into presynaptic neurons and leading to increased dopamine levels in the synapse. This increased dopamine activity is thought to contribute to the stimulant effects of 4F-PPP. Additionally, 4F-PPP has been found to interact with serotonin and norepinephrine systems, which may also contribute to its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4F-PPP are similar to other stimulant drugs, such as cocaine and amphetamines. It increases the release of dopamine and norepinephrine in the brain, leading to increased alertness, energy, and euphoria. It also increases heart rate, blood pressure, and body temperature, which can be dangerous at high doses. Long-term use of 4F-PPP may lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

The advantages of using 4F-PPP in lab experiments include its potent dopamine reuptake inhibition and its ability to increase dopamine and norepinephrine release in the brain. This makes it a valuable tool for investigating the role of dopamine in the central nervous system and for studying the effects of stimulant drugs on behavior and physiology. However, the limitations of using 4F-PPP in lab experiments include its potential for abuse and its potential for adverse effects on health. Additionally, the legality of 4F-PPP varies by country, which may limit its availability for research purposes.

Future Directions

Future research on 4F-PPP could focus on its potential as a treatment for various neurological and psychiatric disorders. Its potent dopamine reuptake inhibition may make it a useful tool for investigating the role of dopamine in conditions such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Additionally, its interactions with serotonin and norepinephrine systems may make it a potential treatment for depression and anxiety. Further research is needed to fully understand the potential therapeutic applications of 4F-PPP and to determine its safety and efficacy for these purposes.

Synthesis Methods

The synthesis of 4F-PPP involves the reaction of 4-fluorobenzaldehyde with 3-methylpiperidine and formaldehyde in the presence of a reducing agent. The resulting product is then treated with propionic anhydride to yield 1-[2-(Aminomethyl)-3-methylpiperidin-1-yl]-2-(4-fluorophenyl)ethanone. The synthesis method is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

4F-PPP has been used in scientific research to investigate its effects on the central nervous system. It has been found to act as a potent dopamine reuptake inhibitor, similar to other psychoactive substances such as cocaine and amphetamines. It has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to its stimulant effects. Additionally, 4F-PPP has been found to have an affinity for serotonin receptors, which may contribute to its psychoactive effects.